Cas no 1187170-38-2 (2-(3-Bromobenzoyl)-6-methylpyridine)

• Product Name: 2-(3-Bromobenzoyl)-6-methylpyridine
• CAS No: 1187170-38-2
• MF: C₁₃H₁₀BrNO
• MW: 276.12860250473
• MDL: MFCD13152583
• CID: 4684860
• Update Time: 2025-05-26

2-(3-Bromobenzoyl)-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromobenzoyl)-6-methylpyridine
• (3-Bromophenyl)(6-methylpyridin-2-yl)methanone

• MDL： MFCD13152583
• Inchi： 1S/C13H10BrNO/c1-9-4-2-7-12(15-9)13(16)10-5-3-6-11(14)8-10/h2-8H,1H3
• InChI Key： KJYOTHTVVDAHIR-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(C1C=CC=C(C)N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(3-Bromobenzoyl)-6-methylpyridine

Research Briefing on 2-(3-Bromobenzoyl)-6-methylpyridine (CAS: 1187170-38-2) in Chemical Biology and Pharmaceutical Applications

2-(3-Bromobenzoyl)-6-methylpyridine (CAS: 1187170-38-2) is a brominated aromatic ketone derivative that has garnered significant attention in recent chemical biology and pharmaceutical research due to its potential as a versatile intermediate in drug discovery and development. This compound, characterized by its unique molecular structure combining a benzoyl moiety with a methyl-substituted pyridine ring, has been explored for its applications in medicinal chemistry, particularly in the synthesis of bioactive molecules targeting various disease pathways.

Recent studies have focused on the role of 2-(3-Bromobenzoyl)-6-methylpyridine as a key building block in the synthesis of kinase inhibitors. Its bromine substituent at the meta-position of the benzoyl group provides a reactive site for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the construction of diverse compound libraries for high-throughput screening. The methyl group on the pyridine ring has been shown to influence the pharmacokinetic properties of resulting drug candidates, particularly in terms of metabolic stability and membrane permeability.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 2-(3-Bromobenzoyl)-6-methylpyridine as a precursor for developing novel Bruton's tyrosine kinase (BTK) inhibitors. The compound served as the central scaffold for a series of analogs that demonstrated improved selectivity profiles compared to existing BTK inhibitors in clinical use. The research team employed structure-activity relationship (SAR) studies to optimize the molecular interactions with the BTK active site, achieving compounds with IC50 values in the low nanomolar range.

Another significant application of 2-(3-Bromobenzoyl)-6-methylpyridine has been in the development of positron emission tomography (PET) radiotracers. A 2022 study in ACS Chemical Neuroscience reported the successful incorporation of this compound into a novel radioligand for imaging neuroinflammation markers in the brain. The bromine atom was replaced with fluorine-18 through nucleophilic aromatic substitution, yielding a tracer with excellent blood-brain barrier penetration and specific binding to the target protein.

The synthetic accessibility of 2-(3-Bromobenzoyl)-6-methylpyridine has also been a focus of recent research. A 2023 publication in Organic Process Research & Development described an optimized large-scale synthesis route that improved the overall yield from 58% to 82% while reducing the number of purification steps. This advancement has significant implications for the compound's commercial availability and cost-effectiveness in industrial applications.

From a safety and toxicological perspective, preliminary studies indicate that 2-(3-Bromobenzoyl)-6-methylpyridine shows favorable characteristics. In vitro cytotoxicity screening against human hepatocytes and renal cells revealed minimal toxicity at concentrations up to 100 μM, suggesting a wide therapeutic window for derivatives developed from this scaffold. However, researchers caution that the specific toxicity profile may vary significantly depending on the final compound structure and requires case-by-case evaluation.

Looking forward, the versatility of 2-(3-Bromobenzoyl)-6-methylpyridine positions it as a valuable tool in chemical biology research and drug discovery. Current investigations are exploring its potential in targeted protein degradation (PROTACs), where its ability to simultaneously engage target proteins and E3 ubiquitin ligases could be exploited. Additionally, computational studies are underway to predict novel bioactivities and optimize its molecular properties for specific therapeutic applications.